Cas no 2168348-23-8 (7-amino-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one)

• Product Name: 7-amino-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one
• CAS No: 2168348-23-8
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 6459570
• PubChem ID: 165523305
• Update Time: 2025-05-25

7-amino-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• 7-amino-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one
• EN300-1448744
• 2168348-23-8

• Inchi： 1S/C10H11NO3/c1-5-9(12)7-3-6(13-2)4-8(11)10(7)14-5/h3-5H,11H2,1-2H3
• InChI Key： JHYYQPDLDITAFK-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(=CC=2C(C1C)=O)OC)N

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on 7-amino-5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-3-one

7-Amino-5-Methoxy-2-Methyl-2,3-Dihydro-1-Benzofuran-3-One: A Comprehensive Overview

7-Amino-5-Methoxy-2-Methyl-2,3-Dihydro-1-Benzofuran-3-One, also known by its CAS number 2168348-23-8, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofurans, which are known for their unique structural properties and diverse biological activities. The molecule features a benzofuran ring system with substituents at positions 5, 7, and 2, including an amino group, a methoxy group, and a methyl group. These functional groups contribute to the compound's reactivity and potential applications in drug design and material science.

The synthesis of 7-amino derivatives has been a focal point in recent research due to their potential as intermediates in the development of bioactive compounds. For instance, studies have shown that the presence of an amino group can enhance the compound's ability to interact with biological targets, making it a promising candidate for anti-cancer drug development. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, often employing catalytic methods or microwave-assisted synthesis to achieve better results.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been instrumental in determining the precise arrangement of atoms in 7-amino-related compounds. These studies have revealed that the spatial arrangement of substituents plays a critical role in determining the compound's stability and reactivity. For example, the proximity of the amino and methoxy groups can influence hydrogen bonding interactions, which are essential for many biological processes.

The biological activity of 7-amino-5-methoxy derivatives has been extensively studied in recent years. Preclinical studies have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant properties, making them potential candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, research has highlighted their ability to modulate key enzymes involved in cellular signaling pathways, further underscoring their therapeutic potential.

In the context of drug delivery systems, benzofuran-based compounds like this one have shown promise as carriers for targeted drug delivery. Their unique pharmacokinetic profiles allow for controlled release of therapeutic agents, enhancing efficacy while minimizing side effects. Recent advancements in nanotechnology have enabled the incorporation of these compounds into lipid nanoparticles or polymeric micelles, opening new avenues for personalized medicine.

The environmental impact of synthesizing such compounds is another area of growing interest. Researchers are increasingly focusing on developing sustainable synthetic methods that minimize waste and reduce energy consumption. Green chemistry principles have been applied to optimize reaction conditions, such as using biodegradable solvents or employing catalytic systems that operate under mild conditions.

In conclusion, 7-amino-5-methoxy derivatives represent a fascinating class of compounds with diverse applications across multiple disciplines. From their role in drug discovery to their potential use in advanced materials science, these molecules continue to be a subject of intense research activity. As our understanding of their properties deepens through cutting-edge methodologies like computational modeling and high-throughput screening, we can expect even more innovative applications to emerge in the near future.